5-(1-Thia-4-azaspiro[5.5]undecane-4-carbonyl)pyrrolidin-2-one

• IUPAC Name: 5-(1-thia-4-azaspiro[5.5]undecane-4-carbonyl)pyrrolidin-2-one
• InChI: InChI=1S/C14H22N2O2S/c17-12-5-4-11(15-12)13(18)16-8-9-19-14(10-16)6-2-1-3-7-14/h11H,1-10H2,(H,15,17)
• InChI Key: RPUSVQNUMOAYNH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(CC1)CN(CCS2)C(=O)C3CCC(=O)N3
• Molecular Formula: C14H22N2O2S
• Molecular Weight: 282.40 g/mol

Description

5-(1-Thia-4-azaspiro[5.5]undecane-4-carbonyl)pyrrolidin-2-one, also known as TACN, is a chemical compound that has gained significant attention in scientific research due to its unique properties. TACN is a heterocyclic compound that contains a pyrrolidin-2-one ring and a thia-azaspiro ring. This compound has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and catalysis.

Mechanism of Action

The mechanism of action of 5-(1-Thia-4-azaspiro[5.5]undecane-4-carbonyl)pyrrolidin-2-one is not fully understood, but it is believed to involve the formation of stable complexes with metal ions and organic molecules. These complexes can modulate various biological processes, such as enzyme activity, protein folding, and gene expression.
Biochemical and physiological effects:
5-(1-Thia-4-azaspiro[5.5]undecane-4-carbonyl)pyrrolidin-2-one has been shown to exhibit various biochemical and physiological effects, including the inhibition of inflammatory cytokines, the induction of apoptosis in cancer cells, and the inhibition of viral replication. 5-(1-Thia-4-azaspiro[5.5]undecane-4-carbonyl)pyrrolidin-2-one has also been shown to exhibit antioxidant activity, which can protect against oxidative stress-induced damage.

Advantages and Limitations for Lab Experiments

The advantages of using 5-(1-Thia-4-azaspiro[5.5]undecane-4-carbonyl)pyrrolidin-2-one in lab experiments include its stability, solubility, and ability to form stable complexes with metal ions and organic molecules. However, the limitations of using 5-(1-Thia-4-azaspiro[5.5]undecane-4-carbonyl)pyrrolidin-2-one include its potential toxicity and the need for specialized equipment and expertise to handle and analyze its complexes.
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Future Directions

As possible:
1. Further investigation of the mechanism of action of 5-(1-Thia-4-azaspiro[5.5]undecane-4-carbonyl)pyrrolidin-2-one and its complexes.
2. Development of 5-(1-Thia-4-azaspiro[5.5]undecane-4-carbonyl)pyrrolidin-2-one-based drug delivery systems for targeted drug delivery.
3. Optimization of the synthesis of 5-(1-Thia-4-azaspiro[5.5]undecane-4-carbonyl)pyrrolidin-2-one and its complexes.
4. Investigation of the potential use of 5-(1-Thia-4-azaspiro[5.5]undecane-4-carbonyl)pyrrolidin-2-one in catalysis and materials science.
5. Investigation of the potential use of 5-(1-Thia-4-azaspiro[5.5]undecane-4-carbonyl)pyrrolidin-2-one in environmental remediation.
6. Investigation of the potential use of 5-(1-Thia-4-azaspiro[5.5]undecane-4-carbonyl)pyrrolidin-2-one in agriculture and food science.
7. Investigation of the potential use of 5-(1-Thia-4-azaspiro[5.5]undecane-4-carbonyl)pyrrolidin-2-one in imaging and diagnostic applications.
8. Investigation of the potential use of 5-(1-Thia-4-azaspiro[5.5]undecane-4-carbonyl)pyrrolidin-2-one in nanotechnology and biotechnology.
9. Investigation of the potential use of 5-(1-Thia-4-azaspiro[5.5]undecane-4-carbonyl)pyrrolidin-2-one in energy storage and conversion.
10. Investigation of the potential use of 5-(1-Thia-4-azaspiro[5.5]undecane-4-carbonyl)pyrrolidin-2-one in bioremediation and waste management.

Synthesis Methods

The synthesis of 5-(1-Thia-4-azaspiro[5.5]undecane-4-carbonyl)pyrrolidin-2-one can be achieved through several methods, including the reaction of 2-pyrrolidinone with thiourea and formaldehyde, the reaction of 2-pyrrolidinone with thiourea and paraformaldehyde, and the reaction of 2-pyrrolidinone with thiosemicarbazide and formaldehyde. The yield of 5-(1-Thia-4-azaspiro[5.5]undecane-4-carbonyl)pyrrolidin-2-one can be improved by optimizing the reaction conditions, such as the reaction temperature, solvent, and catalyst.

Scientific Research Applications

5-(1-Thia-4-azaspiro[5.5]undecane-4-carbonyl)pyrrolidin-2-one has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-viral activities. 5-(1-Thia-4-azaspiro[5.5]undecane-4-carbonyl)pyrrolidin-2-one has also been investigated for its potential use as a drug delivery system, as it can form stable complexes with metal ions and organic molecules.